Cas no 20608-91-7 (methyl 4-(thiophen-3-yl)benzoate)

20608-91-7 structure
Product Name:methyl 4-(thiophen-3-yl)benzoate
CAS No:20608-91-7
Molecular Formula:C12H10O2S
Molecular Weight:218.2716
MDL:MFCD05863312
CID:88202
PubChem ID:24883466
methyl 4-(thiophen-3-yl)benzoate Properties
Names and Identifiers
-
- Methyl 4-(3-thienyl)benzoate
- 4-(THIOPHEN-3-YL)BENZOIC ACID METHYL ESTER
- Methyl 4-thien-3-ylbenzoate
- methyl 4-thiophen-3-ylbenzoate
- 4-(thien-3-yl)benzoic acid methyl ester
- 4-thiophen-3-yl-benzoic acid methyl ester
- Methyl 4-(thien-3-yl)benzoate
- Methyl 4-(thiophen-3-yl)benzoate
- AKOS004114087
- MFCD05863312
- NTBKCEONBLOPPY-UHFFFAOYSA-N
- F6782-3819
- methyl (4-thien-3-yl)benzoate
- Benzoic acid, 4-(3-thienyl)-, methyl ester
- J-013463
- AS-9599
- Methyl 4-(3-thienyl)benzoate, 97%
- CS-0316358
- 20608-91-7
- AQ-405/11540091
- F83653
- DTXSID10399654
- BB 0222691
-
- MDL: MFCD05863312
- InChIKey: NTBKCEONBLOPPY-UHFFFAOYSA-N
- Inchi: InChI=1S/C12H10O2S/c1-14-12(13)10-4-2-9(3-5-10)11-6-7-15-8-11/h2-8H,1H3
- SMILES: COC(=O)C1=CC=C(C=C1)C2=CSC=C2
Computed Properties
- Exact Mass: 218.04000
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 3
- Monoisotopic Mass: 218.04
- Heavy Atom Count: 15
- Complexity: 222
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.1
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 54.5A^2
Experimental Properties
- LogP: 3.20170
- PSA: 54.54000
- Refractive Index: 1.584
- Boiling Point: 310.8°Cat760mmHg
- Melting Point: 160-164 °C (lit.)
- Flash Point: 141.8°C
- Color/Form: White crystalline powder
- Solubility: Not determined
- Density: 1.198
methyl 4-(thiophen-3-yl)benzoate Security Information
-
Symbol:
- WGK Germany:3
- Safety Instruction: 26-39
- Risk Phrases:R22; R41
-
Dangerous goods sign:
- Hazardous Material transportation number:NONH for all modes of transport
- Hazard Statement: H302-H318
- Warning Statement: P280-P305+P351+P338
- Risk Phrases: 22-41
- Signal Word:Danger
methyl 4-(thiophen-3-yl)benzoate Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
methyl 4-(thiophen-3-yl)benzoate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P002AZM-100mg |
Benzoic acid, 4-(3-thienyl)-, methyl ester |
20608-91-7 | 98% | 100mg |
$47.00 | ||
A2B Chem LLC | AB06754-100mg |
Benzoic acid, 4-(3-thienyl)-, methyl ester |
20608-91-7 | 95+% | 100mg |
$41.00 | 2024-04-20 | |
Aaron | AR002B7Y-100mg |
Benzoic acid, 4-(3-thienyl)-, methyl ester |
20608-91-7 | 98% | 100mg |
$25.00 | ||
abcr | AB206442-1 g |
Methyl 4-(3-thienyl)benzoate, 97%; . |
20608-91-7 | 97% | 1g |
€148.20 | 2023-05-06 | |
Alichem | A019096056-10g |
Methyl 4-(3-thienyl)benzoate |
20608-91-7 | 95% | 10g |
$452.55 | 2023-09-02 | |
Ambeed | A397289-100mg |
Methyl 4-(3-thienyl)benzoate |
20608-91-7 | 98% | 100mg |
$28.0 | 2024-07-28 | |
Apollo Scientific | OR16911-1g |
Methyl 4-(thien-3-yl)benzoate |
20608-91-7 | 1g |
£55.00 | 2024-05-22 | ||
Chemenu | CM277690-10g |
Methyl 4-(3-thienyl)benzoate |
20608-91-7 | 95% | 10g |
$403 | ||
eNovation Chemicals LLC | Y1234620-1g |
Benzoic acid, 4-(3-thienyl)-, methyl ester |
20608-91-7 | 97% | 1g |
$150 | 2024-06-07 | |
Life Chemicals | F6782-3819-2μmol |
methyl 4-(thiophen-3-yl)benzoate |
20608-91-7 | 2μmol |
$57.0 | 2023-09-07 |
methyl 4-(thiophen-3-yl)benzoate Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
(CAS:20608-91-7)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
(CAS:20608-91-7)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
methyl 4-(thiophen-3-yl)benzoate Related Literature
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1. Back cover
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Aaron Lee,Mauro Sousa de Almeida,Daela Milinkovic,Dedy Septiadi,Céline Loussert-Fonta,Sandor Balog,Amelie Bazzoni,Barbara Rothen-Rutishauser Nanoscale, 2022,14, 15141-15155
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Audrey T. Gallagher,Margaret L. Kelty,Jesse G. Park,John S. Anderson,Jarad A. Mason,James P. S. Walsh,Shenell L. Collins,T. David Harris Inorg. Chem. Front., 2016,3, 536-540
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Pil Seok Chae,Hyoung Eun Bae,Muhammad Ehsan,Hazrat Hussain Org. Biomol. Chem., 2014,12, 8480-8487
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Pranav Tiwari,Navpreet Kaur,Vinay Sharma Phys. Chem. Chem. Phys., 2018,20, 20096-20107
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Zhifeng Cai,Haoyang Li,Jinglong Wu,Li Zhu,Xinru Ma RSC Adv., 2020,10, 8989-8993
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Hou-Yi Lyu,Xing-Yu Ma,Kuan-Rong Hao,Qing-Bo Yan Nanoscale, 2023,15, 667-676
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Selvarani Ganesan,Nathaniel Leonard,Scott Calabrese Barton Phys. Chem. Chem. Phys., 2014,16, 4576-4585
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C. Walden,W. Zhang Environ. Sci.: Water Res. Technol., 2018,4, 1163-1171
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:20608-91-7)methyl 4-(thiophen-3-yl)benzoate

Purity:99%/99%
Quantity:5g/10g
Price($):359.0/648.0